Cas no 2171300-82-4 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid)

• Product Name: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid
• CAS No: 2171300-82-4
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 6266518
• PubChem ID: 165811641
• Update Time: 2025-10-28

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid
• 2171300-82-4
• EN300-1286568
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{spiro[2.2]pentan-1-yl}propanoic acid

• Inchi： 1S/C23H23NO4/c25-21(26)11-20(19-12-23(19)9-10-23)24-22(27)28-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-20H,9-13H2,(H,24,27)(H,25,26)/t19?,20-/m1/s1
• InChI Key： AWVGPMFDCHSXKC-GFOWMXPYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](CC(=O)O)C1CC21CC2)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro2.2pentan-1-yl}propanoic acid

Compound CAS No. 2171300-82-4: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{spiro[2.2]pentan-1-yl}propanoic Acid

The compound with CAS No. 2171300-82-4, known as (3R)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-{spiro[2.2]pentan-1-yl}propanoic acid, is a highly specialized organic molecule with significant applications in the fields of drug discovery, materials science, and biochemistry. This compound has garnered attention due to its unique structural features and potential for use in advanced chemical synthesis and biological systems.

Key Structural Features: The molecule's structure is characterized by several distinct functional groups that contribute to its versatility. The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, offering stability and ease of removal under specific conditions. The spiro[2.2]pentan ring system introduces a rigid, bicyclic structure that can influence the compound's physical properties and reactivity. Additionally, the R-configured propanoic acid moiety provides a chiral center, which is crucial for stereochemical control in biological interactions.

Recent Research Insights: Recent studies have highlighted the potential of this compound in drug delivery systems and bioconjugation chemistry. Researchers have explored its ability to serve as a linker or spacer in the construction of bioactive molecules, leveraging its stability and compatibility with various chemical reactions. Furthermore, its spiro ring system has been shown to enhance the pharmacokinetic properties of drugs by improving solubility and bioavailability.

Applications in Peptide Synthesis: The Fmoc group in this compound plays a pivotal role in peptide synthesis, where it protects amino groups during solid-phase synthesis. This protection allows for precise control over the assembly of complex peptide sequences, making it an essential tool in modern drug discovery pipelines. Recent advancements have optimized the removal of the Fmoc group under mild conditions, reducing side reactions and improving yield.

Materials Science Applications: Beyond biology, this compound has found applications in materials science, particularly in the development of self-assembled monolayers (SAMs). The spiro ring system contributes to the molecule's ability to form ordered structures on surfaces, which is valuable for creating sensors, catalysts, and nanoscale devices. Recent research has demonstrated enhanced stability and functionality of SAMs incorporating this compound.

Biological Interactions: The stereochemistry at the propanoic acid center is critical for interactions with biological systems. Studies have shown that this configuration enhances binding affinity to specific receptors, making it a promising candidate for designing chiral drugs targeting enantioselective therapies.

Conclusion: The compound with CAS No. 2171300-82-4 represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in contemporary chemical research. As ongoing studies continue to uncover new uses and optimizations, this compound is expected to play an increasingly important role in advancing both scientific understanding and practical applications.